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Compound of Interest

Compound Name: Trifluoromethanesulfinyl bromide

CAS No.: 20621-30-1

Cat. No.: B13982037

Get Quote

This guide provides a comprehensive overview of Trifluoromethanesulfinyl Bromide, a

reactive chemical intermediate. Given the limited direct toxicological and safety data for this

specific compound, this document extends its scope to include closely related and better-

characterized analogues, namely Trifluoromethanesulfinyl Chloride and

Trifluoromethanesulfonyl Bromide. By examining the properties and hazards of these

surrogates, we can extrapolate critical safety and handling protocols for

Trifluoromethanesulfinyl Bromide, ensuring a robust framework for its use in research and

development.

Introduction and Nomenclature Clarification
The trifluoromethyl group (-CF3) is a cornerstone in modern medicinal and materials chemistry,

imparting unique properties such as enhanced metabolic stability, lipophilicity, and binding

affinity.[1] Consequently, reagents that can introduce trifluoromethyl or trifluoromethyl-sulfur

moieties are of significant interest.

It is crucial to distinguish between two closely related classes of compounds:
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Trifluoromethanesulfinyl Halides (CF3S(O)X): These compounds feature a sulfur atom in a

+4 oxidation state, bonded to a trifluoromethyl group, an oxygen atom, and a halogen.

Trifluoromethanesulfonyl Halides (CF3SO2X): In this class, the sulfur atom is in a +6

oxidation state, bonded to a trifluoromethyl group, two oxygen atoms, and a halogen.

This structural difference significantly impacts their reactivity and stability, with the sulfonyl

halides being generally more stable and commercially available. Trifluoromethanesulfinyl

halides are often reactive intermediates.[2]

Trifluoromethanesulfinyl Bromide (CF3S(O)Br): A
Profile of a Reactive Intermediate
As of the latest revision of this guide, Trifluoromethanesulfinyl Bromide does not have a

dedicated PubChem Compound ID (CID) or comprehensive safety data sheets (SDS). Its high

reactivity makes it a challenging compound to isolate and store, and it is often generated in situ

for immediate use in subsequent reactions. Its properties must be inferred from its chloride

analog and its sulfonyl counterpart.

Inferred Properties and Reactivity
Based on general chemical principles and data from related compounds,

Trifluoromethanesulfinyl Bromide is expected to be a volatile, corrosive liquid that is highly

sensitive to moisture. Contact with water would likely lead to rapid decomposition, releasing

hydrobromic acid (HBr) and other toxic gases. It is a potent electrophile and will react with a

wide range of nucleophiles.

Surrogates for Safety and Handling Assessment
To establish safe handling procedures for Trifluoromethanesulfinyl Bromide, we will review

the data for two closely related compounds.

Trifluoromethanesulfinyl Chloride (CF3S(O)Cl)
This compound is the closest structural analog to Trifluoromethanesulfinyl Bromide with

available data.
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PubChem CID: 11008121[3]

Molecular Formula: CClF3OS[3]

Molecular Weight: 152.52 g/mol [3]

Safety Profile:

While a detailed GHS classification is not universally available, the available safety data sheets

for Trifluoromethanesulfinyl Chloride recommend the following precautions, which should be

considered the minimum standard for its bromide analog.[4][5]

Hazard Type Recommended Precaution

Inhalation

Move the victim to fresh air. If breathing is

difficult, give oxygen. Seek immediate medical

attention.[4]

Skin Contact
Take off contaminated clothing immediately.

Wash off with soap and plenty of water.[4][5]

Eye Contact
Rinse with pure water for at least 15 minutes.

Seek immediate medical attention.[4]

Ingestion
Rinse mouth with water. Do NOT induce

vomiting. Seek immediate medical attention.[4]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields.[4]

Skin Protection: Wear fire/flame resistant and impervious clothing. Handle with appropriate

gloves.[4][5]

Respiratory Protection: Use a full-face respirator if exposure limits are exceeded or irritation

is experienced.[4]

Trifluoromethanesulfonyl Bromide (CF3SO2Br)
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This compound is the more stable, sulfonyl analog of the target compound. It is commercially

available and has well-documented properties and hazards.

PubChem CID: 14000568[6]

Molecular Formula: CBrF3O2S[6]

Molecular Weight: 212.98 g/mol [6]

GHS Hazard Classification:

Hazard Class Pictogram Signal Word Hazard Statement

Corrosive to Metals Danger

H290: May be

corrosive to metals.[6]

[7]

Skin

Corrosion/Irritation
Danger

H314: Causes severe

skin burns and eye

damage.[6][7]

Serious Eye Damage Danger
H318: Causes serious

eye damage.[6]

Handling and Storage:

Handling: Use only under a chemical fume hood.[7] Avoid contact with skin, eyes, and

clothing. May develop pressure; open with care.[7]

Storage: Keep container tightly closed in a dry and well-ventilated place.[7] Store in a

refrigerator under an inert atmosphere.[7] Store locked up in a corrosive-resistant container.

[7]

Experimental Protocols and Workflows
Synthesis of Trifluoromethanesulfinyl Halides via
Reduction
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Trifluoromethanesulfinyl halides can be generated as intermediates through the reduction of

the corresponding trifluoromethanesulfonyl halides. For instance, the reaction of

Trifluoromethanesulfonyl Bromide with phosphorus trichloride can yield Trifluoromethanesulfinyl

Chloride.[2] This reaction highlights the relationship between the sulfonyl and sulfinyl oxidation

states.

Trifluoromethanesulfonyl
Bromide

Trifluoromethanesulfinyl
Chloride (CF3S(O)Cl)

+ PCl3

Phosphorus
Trichloride

POCl3Brforms

Click to download full resolution via product page

Caption: Reduction of CF3SO2Br to CF3S(O)Cl.

Step-by-Step Handling Protocol for
Trifluoromethanesulfinyl Bromide
This protocol is based on the inferred hazards and best practices derived from its analogs.

Preparation:

Ensure a calibrated and certified chemical fume hood is used for all operations.

Verify that a safety shower and eyewash station are readily accessible and operational.

Prepare a quench solution (e.g., sodium bicarbonate) and appropriate absorbent material

for spills.

Personal Protective Equipment (PPE):

Don a lab coat, and consider a chemically resistant apron.
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Wear long, cuffed nitrile or neoprene gloves. Check for any signs of degradation before

use.

Wear tightly sealed chemical splash goggles and a face shield.

Procedure:

All manipulations of Trifluoromethanesulfinyl Bromide should be conducted in a closed

system or under an inert atmosphere (e.g., nitrogen or argon) to prevent contact with

moisture.

Use syringes and cannulas for transferring the liquid to avoid exposure to the atmosphere.

If weighing is necessary, do so in a sealed container.

Reactions should be conducted in a flask equipped with a stirrer, a thermometer, and a

reflux condenser (or a dry-ice condenser for low-boiling-point reactants).

Waste Disposal:

Quench any residual reagent slowly in a cooled, stirred vessel containing a suitable

neutralizing agent.

All contaminated materials (gloves, paper towels, etc.) should be placed in a sealed,

labeled container for hazardous waste disposal.

Follow all institutional and local regulations for hazardous waste disposal.

Logical Relationships in Reactivity
The reactivity of these compounds is dictated by the oxidation state of the sulfur atom and the

nature of the halogen. The general trend is that the sulfinyl halides are more reactive and less

stable than the sulfonyl halides.
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Sulfonyl Halides (S=+6)

Sulfinyl Halides (S=+4)

Trifluoromethanesulfonyl Bromide

More Stable

Commercially Available

Trifluoromethanesulfinyl Bromide

Less Stable

Reactive Intermediate

Reduction Oxidation

Click to download full resolution via product page

Caption: Stability and interconversion relationship.

Conclusion
Trifluoromethanesulfinyl Bromide is a highly reactive chemical that requires careful handling

and a thorough understanding of its potential hazards. Due to the absence of direct safety data,

a conservative approach, adopting the stringent safety protocols established for its analogs,

Trifluoromethanesulfinyl Chloride and Trifluoromethanesulfonyl Bromide, is essential.

Researchers and drug development professionals should use this guide as a starting point for

conducting their own risk assessments and for developing detailed standard operating

procedures tailored to their specific experimental setups.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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